(3-Methoxypropyl)(1,2,3-thiadiazol-4-ylmethyl)amine

• Molecular Formula: C7H13N3OS
• Molecular Weight: 187.27 g/mol
• IUPAC Name: 3-methoxy-N-(thiadiazol-4-ylmethyl)propan-1-amine
• InChI: InChI=1S/C7H13N3OS/c1-11-4-2-3-8-5-7-6-12-10-9-7/h6,8H,2-5H2,1H3
• InChI Key: BGJABWUGZLQIID-UHFFFAOYSA-N
• Canonical SMILES: COCCCNCC1=CSN=N1

Description

(3-Methoxypropyl)(1,2,3-thiadiazol-4-ylmethyl)amine is a heterocyclic amine featuring a 1,2,3-thiadiazole ring linked to a methoxypropyl group via a methylene bridge. The 1,2,3-thiadiazole moiety is a five-membered aromatic ring containing one sulfur and two nitrogen atoms, known for its electron-withdrawing properties and applications in agrochemicals and pharmaceuticals . This compound is cataloged in chemical databases (e.g., Otto Chemie Pvt Ltd) but lacks publicly disclosed synthesis protocols or application data .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Methoxypropyl)(1,2,3-thiadiazol-4-ylmethyl)amine typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the reaction of 4-(3-nitro-4-methoxyphenyl)-1,2,3-thiadiazole with zinc and acetic acid in isopropyl alcohol to yield the desired amine . The reaction conditions, such as temperature and reaction time, are carefully regulated to ensure high yield and purity of the product.

Industrial Production Methods

Industrial production of (3-Methoxypropyl)(1,2,3-thiadiazol-4-ylmethyl)amine may involve large-scale synthesis using similar reaction conditions as in laboratory synthesis. The process is optimized for efficiency, cost-effectiveness, and scalability. Advanced techniques such as continuous flow reactors and automated synthesis may be employed to enhance production rates and ensure consistent quality .

Chemical Reactions Analysis

Cycloaddition Reactions Involving the 1,2,3-Thiadiazole Ring

The 1,2,3-thiadiazole moiety exhibits unique dipolar reactivity. Alkylation at N-3 of the thiadiazole ring (as observed in structurally similar compounds) generates intermediates capable of forming 1,3-dipoles upon treatment with CsF . These dipoles undergo in situ cycloaddition reactions with alkenes or alkynes. For example:

Dipolarophile	Product Class	Key Observations
Alkyne	Pyrazole derivatives	Regioselectivity influenced by methoxypropyl and amine substituents
Alkene	Thioether-linked pyrazoles	Second dipolarophile addition at sulfur sites

The methylamine substituent at C-4 may sterically hinder cycloaddition regiochemistry, favoring endo-transition states.

Amine-Functional Group Reactivity

The tertiary amine group participates in classical reactions:

a. *Alkylation/Acylation *

• Reacts with alkyl halides (e.g., methyl iodide) to form quaternary ammonium salts.

• Acylation with anhydrides (e.g., acetic anhydride) yields amides under mild conditions.

b. *Oxidation *

• Forms N-oxide derivatives in the presence of H₂O₂/acetic acid, confirmed via ¹⁵N NMR in analogous amines .

c. *Acid-Base Reactions *

• Protonation occurs at the amine nitrogen (pK_a ≈ 9–10, estimated for tertiary amines), forming water-soluble salts with mineral acids.

Methoxypropyl Group Reactivity

The 3-methoxypropyl chain undergoes:

• Ether Cleavage : HI or BBr₃ demethylates the methoxy group, yielding a propanol derivative.

• Oxidative Degradation : Ozonolysis cleaves the propyl chain, forming aldehydes (needs experimental validation).

Thiadiazole Ring Transformations

• Ring Opening : Under strong acidic conditions (e.g., HCl/EtOH), the thiadiazole ring may cleave to form thioamide intermediates .

• Sulfur Oxidation : Treatment with mCPBA oxidizes the thiadiazole sulfur to sulfoxide or sulfone derivatives, altering electronic properties .

Catalytic and Biological Interactions

While biological data are sparse for this specific compound, structurally related 1,2,3-thiadiazoles show:

• Enzyme Inhibition : Binding to kinase active sites via hydrogen bonding (observed in docking studies) .

• Metal Coordination : The thiadiazole nitrogen and amine group chelate transition metals (e.g., Cu²⁺), relevant in catalysis .

Scientific Research Applications

(3-Methoxypropyl)(1,2,3-thiadiazol-4-ylmethyl)amine has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and heterocyclic compounds.

Biology: Investigated for its potential biological activities, such as antimicrobial and antifungal properties.

Medicine: Explored for its potential therapeutic applications, including as a precursor for drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (3-Methoxypropyl)(1,2,3-thiadiazol-4-ylmethyl)amine involves its interaction with specific molecular targets and pathways. The 1,2,3-thiadiazole ring can interact with enzymes and receptors, modulating their activity. The compound may inhibit or activate specific biochemical pathways, leading to its observed biological effects .

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural Analogues and Key Differences

Compound A : 3-Methyl-N-(3-(methylthio)propyl)-1-(pyridin-3-yl)-1H-pyrazol-4-amine

• Structure : Pyrazole core with a pyridinyl group and a methylthiopropylamine side chain.
• Key Differences: Replaces thiadiazole with pyrazole, reducing sulfur content and altering aromaticity. Methylthio (-SMe) vs.
• Synthesis : Yield of 17.9% via copper-catalyzed coupling, suggesting moderate efficiency .
• Physical Properties : Melting point 104–107°C; IR absorption at 3298 cm⁻¹ (N-H stretch) .

Compound B : (3-Methoxypropyl)(1-pyridin-4-ylethyl)amine

• Structure : Pyridine ring linked to a methoxypropylamine group.
• Key Differences :
  • Pyridine (six-membered, one nitrogen) vs. thiadiazole (five-membered, two nitrogens + sulfur).
  • Pyridine’s basicity (pKa ~5) contrasts with thiadiazole’s weaker basicity due to electron-withdrawing effects .
• Applications : Pyridine derivatives are prevalent in pharmaceuticals (e.g., antihistamines), whereas thiadiazoles are more common in herbicides .

Compound C : 1-[4-(3-Methoxypropyl)-1,2,4-triazol-3-yl]ethanamine dihydrochloride

• Structure : Triazole ring with methoxypropyl and ethylamine substituents.
• Key Differences :
  • Triazole (two adjacent nitrogens) vs. thiadiazole (sulfur + spaced nitrogens).
  • Triazoles exhibit stronger hydrogen-bonding capacity, enhancing solubility in polar solvents .
• Spectral Data : NMR signals for triazole protons typically appear δ 7.5–8.5 ppm, distinct from thiadiazole’s δ 6.5–7.5 ppm .

Functional Implications

• Electron Effects : Thiadiazole’s sulfur atom enhances electrophilicity, making it reactive in nucleophilic substitutions compared to pyridine or triazole analogues .
• Bioactivity : Thiadiazoles are potent in agrochemicals (e.g., fungicides), whereas pyridine/triazole derivatives dominate drug discovery (e.g., antifungals, kinase inhibitors) .
• Solubility : Methoxypropyl groups improve aqueous solubility across all compounds, but thiadiazole’s polarity may limit membrane permeability compared to pyridine .

Q & A

Basic Research Questions

Q. What are the common synthetic routes for (3-Methoxypropyl)(1,2,3-thiadiazol-4-ylmethyl)amine, and how are reaction conditions optimized?

• Methodological Answer : Synthesis typically involves coupling a thiadiazole moiety with a methoxypropylamine derivative. Key steps include:

• Thiadiazole Activation : Use of halogenation (e.g., bromine or iodine) at the 4-position of 1,2,3-thiadiazole to enable nucleophilic substitution .
• Amine Coupling : Reaction of activated thiadiazole with 3-methoxypropylamine under basic conditions (e.g., K₂CO₃ or Et₃N) in polar aprotic solvents (e.g., DMF or DMSO) .
• Optimization : Temperature (60–80°C) and reaction time (12–24 hours) are critical to minimize side products like disubstituted amines. Monitoring via TLC or LC-MS ensures reaction progress .

Q. Which spectroscopic techniques are most effective for characterizing this compound, and how are data interpreted?

• Methodological Answer :

• NMR : ¹H NMR identifies methoxypropyl (δ 3.3–3.5 ppm) and thiadiazole protons (δ 7.5–8.0 ppm). ¹³C NMR confirms methylene linkages and quaternary carbons in the thiadiazole ring .
• Mass Spectrometry : HRMS (ESI) validates molecular weight (e.g., [M+H]+ at m/z 228.1). Fragmentation patterns distinguish regioisomers .
• IR : Stretching frequencies for C-N (1250–1350 cm⁻¹) and C-S (650–750 cm⁻¹) confirm structural motifs .

Q. How does the compound’s reactivity vary under oxidative or reductive conditions?

• Methodological Answer :

• Oxidation : Thiadiazole rings are stable to mild oxidants (e.g., H₂O₂), but strong oxidants (e.g., KMnO₄) may cleave the ring, forming sulfonic acids .
• Reduction : NaBH₄ selectively reduces imine bonds in related thiadiazoles, but LiAlH₄ can over-reduce the heterocycle, altering bioactivity .
• Control Experiments : Comparative studies using deuterated solvents or radical scavengers (e.g., TEMPO) clarify reaction pathways .

Advanced Research Questions

Q. How can computational modeling predict the compound’s interactions with biological targets (e.g., enzymes)?

• Methodological Answer :

• Docking Studies : Use software like AutoDock Vina to model binding to cysteine proteases (common thiadiazole targets). Focus on hydrogen bonding between the methoxy group and catalytic residues (e.g., Cys25 in cathepsin B) .
• MD Simulations : Assess stability of ligand-protein complexes over 100 ns trajectories. RMSD values >2 Å suggest poor binding .
• Validation : Compare computational predictions with SPR (surface plasmon resonance) binding affinities (KD values) .

Q. What strategies resolve contradictions in biological activity data across different assay systems?

• Methodological Answer :

• Assay Replication : Test in orthogonal assays (e.g., fluorescence-based vs. colorimetric enzyme inhibition) to rule out false positives .
• Metabolic Stability : Use liver microsomes to assess if discrepancies arise from rapid degradation in certain media (e.g., vs. plasma protein binding) .
• Structural Probes : Synthesize analogs (e.g., replacing the thiadiazole with triazole) to isolate pharmacophore contributions .

Q. How is the environmental fate of this compound evaluated, and what are key degradation pathways?

• Methodological Answer :

• Hydrolysis Studies : Incubate at pH 4–9 (37°C) to identify pH-dependent cleavage of the methoxypropyl-thiadiazole bond. LC-MS detects sulfinic acid derivatives .
• Photodegradation : Expose to UV-Vis light (λ = 254 nm); monitor via HPLC for ring-opened products (e.g., thioureas) .
• Ecotoxicology : Use Daphnia magna assays to assess acute toxicity (LC₅₀), correlating results with logP values to predict bioaccumulation .